Cas no 1234616-72-8 (Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 1234616-72-8
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD17214373
• CID: 2093771
• PubChem ID: 72207293
• Update Time: 2025-11-06

Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-fluoro-, methyl ester
• METHYL 5-FLUORO-7-AZAINDOLE-2-CARBOXYLATE
• AKOS025146845
• PB12884
• CS-0048982
• SY098684
• AS-33552
• METHYL5-FLUORO-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLATE
• 1234616-72-8
• MFCD17214373

• MDL： MFCD17214373
• Inchi： 1S/C9H7FN2O2/c1-14-9(13)7-3-5-2-6(10)4-11-8(5)12-7/h2-4H,1H3,(H,11,12)
• InChI Key： ZVLYVFAFWIZUJP-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1234616-72-8)

Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1234616-72-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by a methyl ester group at the 2-position and a fluoro substituent at the 5-position, making it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing interest in fluorinated compounds like Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. In recent years, the pharmaceutical industry has prioritized fluorine-containing scaffolds due to their ability to modulate drug-receptor interactions. This compound's CAS number 1234616-72-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its pyrrolo[2,3-b]pyridine core is particularly valuable for designing molecules targeting neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate offers multiple sites for further functionalization. The methyl ester group can be hydrolyzed to the corresponding carboxylic acid or transformed into amides, while the fluoro substituent allows for selective cross-coupling reactions. These features make it a valuable building block in parallel synthesis and combinatorial chemistry approaches. Recent publications highlight its use in creating libraries of compounds for high-throughput screening against various biological targets.

The environmental and safety profile of CAS 1234616-72-8 has also become a trending topic among researchers. With increasing emphasis on green chemistry principles, scientists are investigating sustainable synthetic routes to this fluorinated pyrrolopyridine derivative. Computational chemistry studies predict favorable physicochemical properties, including moderate lipophilicity and good solubility profiles, which are critical parameters in modern drug design. These characteristics position Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate as a promising candidate for further development.

Analytical characterization of Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability under various pH conditions and thermal properties are frequently studied parameters, as evidenced by numerous patent applications mentioning CAS 1234616-72-8. These studies provide valuable data for formulation scientists working on drug delivery systems containing this heterocyclic scaffold.

In the context of intellectual property, Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate appears in several patent families related to therapeutic applications. The compound's pyrrolopyridine core is particularly valued in kinase inhibitor patents, where its ability to form key hydrogen bond interactions with enzyme active sites is well documented. This has led to increased commercial interest in CAS 1234616-72-8, with several custom synthesis providers listing it in their catalogs.

Looking forward, the demand for fluorinated heterocycles like Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is expected to grow significantly. The compound's versatility in medicinal chemistry, combined with ongoing research into its biological activities, ensures its continued relevance in scientific literature. As synthetic methodologies evolve and new therapeutic targets emerge, this pyrrolopyridine derivative will likely play an increasingly important role in the development of novel bioactive compounds.